Cas no 1807253-87-7 (Ethyl 4-cyano-3-mercapto-2-methoxyphenylacetate)

• Product Name: Ethyl 4-cyano-3-mercapto-2-methoxyphenylacetate
• CAS No: 1807253-87-7
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 4944454
• Update Time: 2025-05-19

Ethyl 4-cyano-3-mercapto-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-mercapto-2-methoxyphenylacetate

• Inchi： 1S/C12H13NO3S/c1-3-16-10(14)6-8-4-5-9(7-13)12(17)11(8)15-2/h4-5,17H,3,6H2,1-2H3
• InChI Key： TZVDYKSSZJZIEI-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)C=CC(=C1OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.9
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 4-cyano-3-mercapto-2-methoxyphenylacetate

Research Brief on Ethyl 4-cyano-3-mercapto-2-methoxyphenylacetate (CAS: 1807253-87-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-cyano-3-mercapto-2-methoxyphenylacetate (CAS: 1807253-87-7) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role as a key building block for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and modulators of cellular pathways. This brief summarizes the latest findings on its chemical properties, synthetic utility, and emerging therapeutic applications.

A 2023 study in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing thiol-reactive warheads for covalent inhibitors targeting cysteine proteases. Researchers utilized Ethyl 4-cyano-3-mercapto-2-methoxyphenylacetate as a precursor to develop potent inhibitors of cathepsin B, showing IC50 values in the low nanomolar range. The electron-withdrawing cyano and methoxy groups were found to significantly enhance the electrophilicity of the β-carbon, facilitating Michael addition with catalytic cysteines.

In synthetic methodology development, a novel one-pot protocol was reported (Organic Letters, 2024) for converting this compound into densely functionalized thiophene derivatives through cascade cyclization reactions. The mercapto group serves as both a nucleophile and a leaving group in these transformations, enabling efficient construction of heterocyclic scaffolds prevalent in FDA-approved drugs. Density functional theory (DFT) calculations provided insights into the reaction mechanism and regioselectivity.

Pharmacokinetic studies published in Xenobiotica (2023) investigated the metabolic fate of derivatives containing the Ethyl 4-cyano-3-mercapto-2-methoxyphenylacetate core. The ester moiety was shown to undergo rapid hydrolysis in plasma, while the cyano group remained intact, suggesting strategies for prodrug design. Interestingly, the mercapto group demonstrated unexpected stability against oxidation, contrasting with typical thiol-containing compounds.

Emerging applications include its use in PROTAC (proteolysis targeting chimera) development, as reported in a 2024 ACS Chemical Biology paper. The compound's ability to simultaneously engage E3 ligases and target proteins through its multifunctional structure has enabled the creation of novel degrader molecules for challenging therapeutic targets. This represents a significant expansion of its utility beyond traditional small-molecule drug discovery.

Ongoing research (as per ClinicalTrials.gov updates) indicates that several drug candidates incorporating derivatives of Ethyl 4-cyano-3-mercapto-2-methoxyphenylacetate have entered preclinical development for inflammatory and oncological indications. The compound's structural features appear particularly valuable for addressing target classes that have proven difficult to drug with conventional approaches, including protein-protein interactions and allosteric modulation sites.